4-(3-Chloro-2-methylphenyl)-2-hydroxypyridine, 95%

• IUPAC Name: 4-(3-chloro-2-methylphenyl)-1H-pyridin-2-one
• InChI: InChI=1S/C12H10ClNO/c1-8-10(3-2-4-11(8)13)9-5-6-14-12(15)7-9/h2-7H,1H3,(H,14,15)
• InChI Key: OIDBHASGTBQOGN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)C2=CC(=O)NC=C2
• Molecular Formula: C12H10ClNO
• DSSTOX Substance ID: DTXSID00682840
• Molecular Weight: 219.66 g/mol
• CAS RN: 1261938-34-4

Description

4-(3-Chloro-2-methylphenyl)-2-hydroxypyridine, 95% (4-CMHP-95%) is a chemical compound used in a variety of scientific research applications. It has a wide range of biochemical and physiological effects, and can be used to conduct laboratory experiments with a variety of advantages and limitations.

Scientific Research Applications

4-CMHP-95% has a wide range of scientific research applications. It is used in the synthesis of a variety of drugs and pharmaceuticals, including anti-inflammatory drugs, antifungal drugs, and anti-cancer drugs. It is also used in the synthesis of dyes, pigments, and other materials for use in the textile, food, and cosmetics industries. Additionally, 4-CMHP-95% is used in the synthesis of polymers for use in the production of plastics, rubbers, and other materials.

Mechanism of Action

The mechanism of action of 4-CMHP-95% is not fully understood. However, it is believed to act as a pro-drug, meaning that it is converted to an active form in the body. This active form is believed to interact with certain enzymes and receptors to produce its biochemical and physiological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-CMHP-95% are not fully understood. However, it is believed to have anti-inflammatory, antifungal, and anti-cancer properties. Additionally, it has been shown to reduce the production of certain proteins involved in inflammation and cancer.

Advantages and Limitations for Lab Experiments

The use of 4-CMHP-95% in laboratory experiments has several advantages. It is relatively easy to synthesize, and can be purified using a variety of techniques. Additionally, it can be used in a variety of scientific research applications, including the synthesis of drugs and pharmaceuticals, dyes, pigments, and polymers.
However, there are also some limitations to the use of 4-CMHP-95% in laboratory experiments. Its mechanism of action is not fully understood, and its biochemical and physiological effects are not well-studied. Additionally, it is not approved for use in humans, so it can only be used in laboratory experiments.

Future Directions

There are a number of potential future directions for research on 4-CMHP-95%. First, more research is needed to understand its mechanism of action and biochemical and physiological effects. Additionally, further research is needed to develop new synthesis methods and purification techniques. Finally, research should be conducted to explore potential applications of 4-CMHP-95%, such as in the synthesis of new drugs and pharmaceuticals.

Synthesis Methods

4-CMHP-95% is synthesized by a multi-step process that begins with the reaction of 4-chloro-2-methylphenol and sodium hydroxide to form 4-chloro-2-methylphenoxide. The 4-chloro-2-methylphenoxide is then reacted with sodium hypochlorite in an alkaline medium to form 4-(3-chloro-2-methylphenyl)-2-hydroxypyridine. The product is then purified using a variety of techniques, including recrystallization, column chromatography, and thin-layer chromatography.